Cas no 126921-45-7 (Quinoline,4-[2-[4-(3-methylphenyl)-1-piperazinyl]ethyl]-)

• Product Name: Quinoline,4-[2-[4-(3-methylphenyl)-1-piperazinyl]ethyl]-
• CAS No: 126921-45-7
• MF: C₂₂H₂₅N₃
• MW: 331.454005002975
• CID: 203505
• PubChem ID: 3080021
• Update Time: 2025-04-19

Quinoline,4-[2-[4-(3-methylphenyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-[2-[4-(3-methylphenyl)-1-piperazinyl]ethyl]-
• 4-[2-[4-(3-methylphenyl)piperazin-1-yl]ethyl]quinoline
• BRN 4526317
• 126921-45-7
• Quinoline, 4-(2-(4-(3-methylphenyl)-1-piperazinyl)ethyl)-
• 4-(2-(4-(3-Methylphenyl)-1-piperazinyl)ethyl)quinoline
• DTXSID90155331

• Inchi： 1S/C22H25N3/c1-18-5-4-6-20(17-18)25-15-13-24(14-16-25)12-10-19-9-11-23-22-8-3-2-7-21(19)22/h2-9,11,17H,10,12-16H2,1H3
• InChI Key： GQSXKWUTTMQELA-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CN=C3C=CC=CC=23)CCN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 331.20505
• Monoisotopic Mass: 331.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 19.4Ų

Experimental Properties

• PSA: 19.37